Cas no 1261808-37-0 (1-(Difluoromethyl)-5-methylnaphthalene)

• Product Name: 1-(Difluoromethyl)-5-methylnaphthalene
• CAS No: 1261808-37-0
• MF: C₁₂H₁₀F₂
• MW: 192.204610347748
• CID: 4935609
• Update Time: 2025-05-20

1-(Difluoromethyl)-5-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-5-methylnaphthalene

• Inchi： 1S/C12H10F2/c1-8-4-2-6-10-9(8)5-3-7-11(10)12(13)14/h2-7,12H,1H3
• InChI Key： PIUKFPHYARPLSF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C(C)=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 1-(Difluoromethyl)-5-methylnaphthalene

Professional Introduction to Compound with CAS No. 1261808-37-0 and Product Name: 1-(Difluoromethyl)-5-methylnaphthalene

The compound with the CAS number 1261808-37-0 and the product name 1-(Difluoromethyl)-5-methylnaphthalene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This naphthalene derivative, characterized by its difluoromethyl and methyl substituents, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of fluorine atoms at the C1 position introduces a high degree of electronic and steric modulation, making this compound a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The difluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs. The 1-(Difluoromethyl)-5-methylnaphthalene compound exemplifies these benefits, offering a versatile platform for further chemical modifications and biological evaluations.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The naphthalene core provides a rigid aromatic framework that can be fine-tuned through functionalization at various positions. For instance, studies have shown that replacing hydrogen atoms at specific positions with electron-withdrawing or electron-donating groups can significantly alter the reactivity and selectivity of the compound. This flexibility makes 1-(Difluoromethyl)-5-methylnaphthalene an attractive intermediate for constructing libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques, such as density functional theory (DFT) calculations, have been employed to predict the binding modes of 1-(Difluoromethyl)-5-methylnaphthalene with various biological targets. These studies have provided insights into how structural modifications can optimize interactions with proteins and enzymes, thereby improving drug efficacy. For example, computational analyses have revealed that subtle changes in the electron distribution around the naphthalene ring can significantly enhance binding affinity to certain therapeutic targets.

The synthesis of 1-(Difluoromethyl)-5-methylnaphthalene involves multi-step organic transformations that highlight its synthetic versatility. Traditional methods include Friedel-Crafts alkylation followed by halogenation and subsequent fluorination reactions. However, modern synthetic approaches have introduced more efficient protocols using transition metal catalysis and photochemical methods. These innovations have not only improved yield but also reduced environmental impact by minimizing waste generation. The development of greener synthetic routes aligns with the broader goal of sustainable chemistry, ensuring that pharmaceutical intermediates like this one are produced responsibly.

Beyond its synthetic significance, 1-(Difluoromethyl)-5-methylnaphthalene has shown promise in preclinical studies as a precursor for bioactive molecules. Researchers have explored its derivatives as potential treatments for neurological disorders, where fluorinated naphthalenes exhibit unique pharmacological properties. The ability to fine-tune both steric and electronic effects through structural modifications has opened new avenues for drug discovery. Additionally, the compound’s stability under various conditions makes it suitable for formulation into oral or injectable drugs, further expanding its therapeutic potential.

The impact of fluorine substitution on the pharmacokinetic properties of drugs cannot be overstated. Fluorinated aromatic compounds often exhibit improved bioavailability due to their resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This characteristic is particularly advantageous for drugs that require prolonged circulation times or targeted delivery to specific tissues. The case of 1-(Difluoromethyl)-5-methylnaphthalene underscores this trend, as preliminary data suggest that its derivatives may possess favorable pharmacokinetic profiles when incorporated into drug candidates.

As research continues to uncover new applications for fluorinated naphthalenes, collaborations between academia and industry are becoming increasingly important. Companies specializing in custom synthesis are playing a pivotal role in providing researchers with access to high-purity intermediates like 1-(Difluoromethyl)-5-methylnaphthalene under controlled conditions. These partnerships enable faster translation of laboratory discoveries into clinical candidates, accelerating the pace of drug development pipelines.

The future prospects for this compound are bright, with ongoing investigations focusing on expanding its utility across multiple therapeutic areas. Innovations in synthetic methodologies will continue to drive progress by enabling access to more complex derivatives with tailored properties. Furthermore, advances in analytical techniques will facilitate better characterization of these compounds, ensuring their safety and efficacy before moving into human trials.

In conclusion,1-(Difluoromethyl)-5-methylnaphthalene (CAS No. 1261808-37-0) stands as a testament to the ingenuity and precision inherent in modern chemical research. Its unique structural features offer numerous opportunities for developing next-generation therapeutics while adhering to principles of sustainability and efficiency. As scientists continue to explore its potential applications,this compound is poised to make significant contributions to both academic research and industrial drug development.